N-(4-{[(2-methylphenyl)amino]sulfonyl}phenyl)-2-nitrobenzenesulfonamide

• IUPAC Name: N-[4-[(2-methylphenyl)sulfamoyl]phenyl]-2-nitrobenzenesulfonamide
• InChI: InChI=1S/C19H17N3O6S2/c1-14-6-2-3-7-17(14)21-29(25,26)16-12-10-15(11-13-16)20-30(27,28)19-9-5-4-8-18(19)22(23)24/h2-13,20-21H,1H3
• InChI Key: YBSVDIWATUGJCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NS(=O)(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C19H17N3O6S2
• Molecular Weight: 447.5 g/mol

Description

N-(4-{[(2-methylphenyl)amino]sulfonyl}phenyl)-2-nitrobenzenesulfonamide, commonly known as MNBSA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. MNBSA belongs to the class of sulfonamide compounds and has been found to exhibit promising biological activities, including anti-inflammatory and anti-cancer properties.

Mechanism of Action

The mechanism of action of MNBSA involves the inhibition of COX-2, which leads to a decrease in the production of prostaglandins. Prostaglandins are involved in the inflammatory response and play a crucial role in the pathogenesis of several diseases, including cancer. By inhibiting COX-2, MNBSA prevents the production of prostaglandins, thereby reducing inflammation and inhibiting the growth of cancer cells.
Biochemical and Physiological Effects:
MNBSA has been found to exhibit several biochemical and physiological effects. MNBSA has been found to inhibit the activity of COX-2, which leads to a decrease in the production of prostaglandins. This, in turn, reduces inflammation and inhibits the growth of cancer cells. MNBSA has also been found to induce apoptosis, a process of programmed cell death, in cancer cells. MNBSA has been found to exhibit minimal toxicity towards normal cells, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

MNBSA has several advantages for lab experiments. MNBSA is easy to synthesize and has a high purity. MNBSA exhibits minimal toxicity towards normal cells, making it a promising candidate for cancer therapy. However, MNBSA has several limitations for lab experiments. MNBSA exhibits poor solubility in water, which makes it difficult to administer in vivo. MNBSA also exhibits poor stability, which limits its shelf life.

Future Directions

MNBSA has several potential future directions. MNBSA can be further optimized to improve its solubility and stability. MNBSA can also be modified to improve its selectivity towards COX-2 and cancer cells. MNBSA can be used in combination with other drugs to enhance its therapeutic efficacy. MNBSA can also be used as a tool compound to study the role of COX-2 in inflammation and cancer. In conclusion, MNBSA is a promising compound with several potential applications in the field of medicine. Further research is needed to fully explore the potential of MNBSA.

Scientific Research Applications

MNBSA has been extensively studied for its potential applications in the field of medicine. Several studies have reported that MNBSA exhibits anti-inflammatory and anti-cancer properties. MNBSA has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the production of prostaglandins, which are involved in the inflammatory response. MNBSA has also been found to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death.